(Butan-2-yl)[3-(2-methylpiperidin-1-yl)propyl]amine

Catalog No.
S13761338
CAS No.
M.F
C13H28N2
M. Wt
212.37 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
(Butan-2-yl)[3-(2-methylpiperidin-1-yl)propyl]amin...

Product Name

(Butan-2-yl)[3-(2-methylpiperidin-1-yl)propyl]amine

IUPAC Name

N-[3-(2-methylpiperidin-1-yl)propyl]butan-2-amine

Molecular Formula

C13H28N2

Molecular Weight

212.37 g/mol

InChI

InChI=1S/C13H28N2/c1-4-12(2)14-9-7-11-15-10-6-5-8-13(15)3/h12-14H,4-11H2,1-3H3

InChI Key

YIHQUCLGWUZLCY-UHFFFAOYSA-N

Canonical SMILES

CCC(C)NCCCN1CCCCC1C

(Butan-2-yl)[3-(2-methylpiperidin-1-yl)propyl]amine is a chemical compound with the molecular formula C₁₃H₂₈N₂ and a molecular weight of 212.37 g/mol. This compound features a butan-2-yl group attached to a propyl amine that includes a 2-methylpiperidine moiety. Its structure can be represented by the InChI key YIHQUCLGWUZLCY-UHFFFAOYSA-N, and it is often utilized in various scientific research applications due to its unique properties and reactivity .

, including:

  • Oxidation: This compound can be oxidized using agents like potassium permanganate or hydrogen peroxide, leading to oxidized derivatives.
  • Reduction: Reduction can be performed using lithium aluminum hydride or sodium borohydride, yielding reduced amine derivatives.
  • Substitution: The amine group allows for nucleophilic substitution reactions, which can occur in the presence of bases such as sodium hydroxide or potassium carbonate .

Common Reagents and Conditions

  • Oxidation: Potassium permanganate in acidic conditions.
  • Reduction: Lithium aluminum hydride in anhydrous ether.
  • Substitution: Sodium hydroxide or potassium carbonate in organic solvents .

The synthesis of (Butan-2-yl)[3-(2-methylpiperidin-1-yl)propyl]amine typically involves the reaction of butan-2-amine with 3-(2-methylpiperidin-1-yl)propyl chloride. This reaction is generally conducted under controlled conditions, utilizing a base like sodium hydroxide or potassium carbonate to facilitate nucleophilic substitution .

Industrial Production Methods

While specific industrial methods are not extensively documented, large-scale synthesis likely follows similar laboratory protocols, including purification steps such as recrystallization or chromatography to ensure product purity .

(Butan-2-yl)[3-(2-methylpiperidin-1-yl)propyl]amine has diverse applications across various fields:

  • Chemistry: Acts as a building block for synthesizing more complex molecules.
  • Biology: Investigated for potential interactions within biological systems.
  • Medicine: Explored for therapeutic uses, particularly in treating neurological disorders.
  • Industry: Utilized in developing new materials and chemical processes .

The interaction of (Butan-2-yl)[3-(2-methylpiperidin-1-yl)propyl]amine with biological targets is an area of ongoing research. Its mechanism of action may involve binding to receptors or enzymes, thus altering their activity and initiating biochemical pathways. Further studies are needed to elucidate specific interactions and their implications for therapeutic applications .

Several compounds share structural similarities with (Butan-2-yl)[3-(2-methylpiperidin-1-yl)propyl]amine. These include:

Compound NameCAS NumberSimilarity
(Butan-2-yl)[3-(2-methylpiperidin-1-yl)ethyl]amine1019578-36-9High
(Butan-2-yl)[3-(2-methylpiperidin-1-yl)methyl]amine1019578-XHigh
(Butan-2-yl)[3-(2-methylpiperidin-1-yl)butyl]amine1019578-YHigh

Uniqueness

The uniqueness of (Butan-2-yl)[3-(2-methylpiperidin-1-yl)propyl]amine lies in its specific structural configuration, which imparts distinct chemical and physical properties compared to its analogs. This specificity contributes to its varied reactivity and potential applications in research and industry .

XLogP3

2.8

Hydrogen Bond Acceptor Count

2

Hydrogen Bond Donor Count

1

Exact Mass

212.225248902 g/mol

Monoisotopic Mass

212.225248902 g/mol

Heavy Atom Count

15

Dates

Last modified: 08-10-2024

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